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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzaldehyde

Cat. No.: B112759

Technical Guide: Physicochemical Properties of
2-Methoxy-6-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-Methoxy-6-
methylbenzaldehyde, a key intermediate in various synthetic pathways. The information
herein is intended to support research and development activities by providing reliable data
and standardized experimental protocols.

Core Physical Properties

2-Methoxy-6-methylbenzaldehyde (CAS No. 54884-55-8) is an aromatic aldehyde with the
molecular formula CoH1002. At room temperature, it presents as a white to yellow liquid or
semi-solid. Key physical properties are summarized in the table below.
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Property Value Source
Molecular Formula CoH1002 PubChem[1]
Molecular Weight 150.17 g/mol PubChem[1]
Melting Point 40-41°C ChemicalBook[2], ChemBK[3]
Boiling Point 256°C ChemBK[3]

) White to yellow liquid or semi- ) )
Physical Form ] ) Sigma-Aldrich

solid or solid

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standardized laboratory protocols for measuring the melting and
boiling points of organic compounds such as 2-Methoxy-6-methylbenzaldehyde.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This protocol is based on the capillary method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating bath (oil or metal block)
Procedure:

o Sample Preparation: A small amount of finely powdered 2-Methoxy-6-methylbenzaldehyde
is introduced into a capillary tube, which is then tapped gently to pack the sample to a height
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of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. The assembly is then placed in the heating bath.

e Heating: The bath is heated slowly, with a rate of temperature increase of approximately 1-
2°C per minute as the expected melting point is approached.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range represents the melting point. For a pure substance, this range is
typically narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or aluminum block)

Beaker

Procedure:

o Sample Preparation: A small amount of liquid 2-Methoxy-6-methylbenzaldehyde is placed
in the test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid in the test tube.
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e Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed
in a heating bath.

e Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

e Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will
emerge from the capillary tube. The heat source is then removed, and the liquid is allowed to
cool. The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is recorded as the boiling point.

Synthesis Workflow

The following diagram illustrates a common synthetic route for 2-Methoxy-6-
methylbenzaldehyde, starting from 1-methoxy-2,3-dimethylbenzene.[4] This workflow is
crucial for understanding the production of this intermediate for drug development and other
research applications.

1-methoxy-2,3-dimethylbenzene
(in aqueous acetonitrile)

Potassium peroxydisulfate
Copper(1l) sulfate pentahydrate

Click to download full resolution via product page

Caption: Synthesis of 2-Methoxy-6-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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